![molecular formula C12H9BrN4 B1520472 5-bromo-6-phenyl-1H-pyrazolo[3,4-b]pyridin-3-amine CAS No. 583039-87-6](/img/structure/B1520472.png)
5-bromo-6-phenyl-1H-pyrazolo[3,4-b]pyridin-3-amine
Overview
Description
5-bromo-6-phenyl-1H-pyrazolo[3,4-b]pyridin-3-amine is a nitrogen-containing heterocycle . It is part of the pyrazolopyridine family, which has been evaluated for activity and access to pharmaceutical products . These compounds have been applied with selective antibacterial, antiviral, antifungal, and antitumor activity .
Synthesis Analysis
The synthesis of pyrazolo[3,4-b]pyridine derivatives involves a new strategy to obtain pyrazolo[3,4-b]pyridine from the fusion of pyrano[2,3-c]pyrazole containing cyano and amino groups with aniline . This method provided the desired products with moderate to good yields . The gram-scale synthesis of the major product was carried out with good yields (up to 80%) . This strategy involves a sequential opening/closing cascade reaction .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 5-bromo-6-phenyl-1H-pyrazolo[3,4-b]pyridin-3-amine include a sequential opening/closing cascade reaction . This approach presents several advantages, including room temperature conditions, short reaction time, and operational simplicity .Scientific Research Applications
Biomedical Applications
1H-Pyrazolo[3,4-b]pyridines, which include the compound , have been extensively studied for their biomedical applications . They present two possible tautomeric forms: the 1H- and 2H-isomers . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described, which are included in more than 5500 references .
TRK Inhibitors
Pyrazolo[3,4-b]pyridine derivatives have been synthesized and evaluated as TRK inhibitors . Tropomyosin receptor kinases (TRKs) are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression cause cancer . Therefore, small-molecule TRK inhibitors are important for the treatment of these cancers .
Anxiolytic Drugs
Pyrazolo[3,4-b]pyridine derivatives have been part of anxiolytic drugs such as cartazolate, tracazolate, and etazolate . These compounds have a wide range of pharmacological properties .
Treatment of Pulmonary Hypertension
One of the pyrazolo[3,4-b]pyridine derivatives, riociguat, has been used for the treatment of pulmonary hypertension .
Alzheimer’s Disease Diagnosis
Pyrazolo[3,4-b]pyridines have potential applications in the development of Alzheimer’s disease (AD) amyloid plaque probes . These probes can be used for AD diagnosis .
Synthetic Strategies
The synthesis of 1H-pyrazolo pyridine derivatives, including “5-bromo-6-phenyl-1H-pyrazolo[3,4-b]pyridin-3-amine”, has been extensively studied . Various synthetic strategies and approaches have been developed and systematized according to the method to assemble the pyrazolopyridine system .
Mechanism of Action
Target of Action
It is known that pyrazolo[3,4-b]pyridines, the family of compounds to which this molecule belongs, have been of interest to medicinal chemists due to their structural similarity with the purine bases adenine and guanine .
Mode of Action
It is known that molecules of this family can interact with their targets in a variety of ways, potentially leading to a range of biological effects .
Result of Action
Compounds of the pyrazolo[3,4-b]pyridine family have been associated with a variety of biological activities .
properties
IUPAC Name |
5-bromo-6-phenyl-2H-pyrazolo[3,4-b]pyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9BrN4/c13-9-6-8-11(14)16-17-12(8)15-10(9)7-4-2-1-3-5-7/h1-6H,(H3,14,15,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWOUZBFDRABSLP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=NNC(=C3C=C2Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9BrN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90677760 |
Source
|
| Record name | 5-Bromo-6-phenyl-2H-pyrazolo[3,4-b]pyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90677760 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-6-phenyl-1H-pyrazolo[3,4-b]pyridin-3-amine | |
CAS RN |
583039-87-6 |
Source
|
| Record name | 5-Bromo-6-phenyl-2H-pyrazolo[3,4-b]pyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90677760 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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